Cas no 13366-36-4 (Phenol,4,4'-(1,2-dimethyl-1,2-ethenediyl)bis-)

Phenol,4,4'-(1,2-dimethyl-1,2-ethenediyl)bis- structure
13366-36-4 structure
Product Name:Phenol,4,4'-(1,2-dimethyl-1,2-ethenediyl)bis-
CAS No:13366-36-4
MF:C16H16O2
MW:240.297044754028
CID:119512
PubChem ID:3004636
Update Time:2025-04-18

Phenol,4,4'-(1,2-dimethyl-1,2-ethenediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4,4'-(1,2-dimethyl-1,2-ethenediyl)bis-
    • dimethylstilbestrol
    • trans-2,3-bis(4'-hydroxyphenyl)-2-butene
    • 4,4'-(1,2-Dimethyl-1,2-ethenediyl)diphenol
    • 4,4'-(2E)-but-2-ene-2,3-diyldiphenol
    • 4,4'-Stilbenediol, alpha,alpha'-dimethyl
    • alpha,alpha'-Dimethyl-4,4'-stilbenediol
    • 4-[(E)-3-(4-hydroxyphenyl)but-2-en-2-yl]phenol
    • 13366-36-4
    • 4,4'-(1,2-dimethyl-1,2-ethenediyl)bis(phenol) (E)-
    • NSC45946
    • NSC-45946
    • NSC 45946
    • BDBM50410510
    • Dimethylstilbesterol
    • CHEMBL269003
    • AI3-61021
    • 30L22Q8N9M
    • Phenol,4'-(1,2-dimethyl-1,2-ethenediyl)bis-, (E)-
    • NSC-658943
    • 4,4'-Stilbenediol, alpha,alpha'-dimethyl-, (E)-
    • UNII-30L22Q8N9M
    • Dimethylstilboestrol
    • SCHEMBL125634
    • 4,4'-Stilbenediol, .alpha.,.alpha.'-dimethyl-, (E)-
    • dimethylstibestrol
    • 4, .alpha.,.alpha.'-dimethyl-, (E)-
    • Q27116241
    • NSC658943
    • SCHEMBL125635
    • 4,2-dimethyl-1,2-ethenediyl)bis(phenol) (E)-
    • .alpha.,4'-stilbenediol (E)-
    • 4-[(E)-2-(4-hydroxyphenyl)-1-methyl-prop-1-enyl]phenol
    • DTXSID2022468
    • .alpha.,.alpha.'-Dimethyl-4,4'-stilbenediol
    • alpha,alpha'-Dimethyl-4,4'-stilbenediol (E)-
    • 4, trans-.alpha.,.alpha.'-dimethyl-
    • Phenol, 4,4'-(1,2-dimethyl-1,2-ethenediyl)bis-
    • Phenol, 4,4'-((1E)-1,2-dimethyl-1,2-ethenediyl)bis-
    • 552-80-7
    • (E)-4,4'-(1,2-Dimethyl-1,2-ethenediyl)bisphenol
    • CHEBI:34717
    • BIDD:ER0155
    • Phenol, 4,4'-(1,2-dimethyl-1,2-ethenediyl)bis-, (E)-
    • Inchi: 1S/C16H16O2/c1-11(13-3-7-15(17)8-4-13)12(2)14-5-9-16(18)10-6-14/h3-10,17-18H,1-2H3/b12-11+
    • InChI Key: XPINIPXARSNZDM-VAWYXSNFSA-N
    • SMILES: OC1C=CC(=CC=1)/C(/C)=C(\C)/C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 240.11508
  • Monoisotopic Mass: 240.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.148
  • Boiling Point: 381°Cat760mmHg
  • Flash Point: 178.8°C
  • Refractive Index: 1.624
  • PSA: 40.46
  • LogP: 4.04840
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